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Compound of Interest

Compound Name: 3,7-Dichlorocinnoline

CAS No.: 817209-49-7

Cat. No.: B13129858

Get Quote

Application Note: Synthesis of 3,7-
Dichlorocinnoline
Executive Summary
3,7-Dichlorocinnoline is a privileged bicyclic heterocycle used in the development of

antibacterial and antineoplastic agents. It is a bioisostere of the antimalarial intermediate 4,7-

dichloroquinoline. Unlike the quinoline series, which is synthesized via the Conrad-Limpach or

Gould-Jacobs methods, the cinnoline core requires the formation of a N–N bond, typically

achieved via diazotization of o-aminoalkenes (Widman-Stoermer synthesis) or o-

aminoarylpropiolic acids (Richter synthesis).

This protocol details the synthesis of 3,7-dichlorocinnoline starting from 3-chloroaniline, the

same parent material used for 4,7-dichloroquinoline, thereby establishing the divergent

synthetic pathway.
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To understand the synthesis, we must visualize the divergence from the common precursor.

Path A (Quinoline): 3-Chloroaniline + EMME

Cyclization

4,7-Dichloroquinoline.

Path B (Cinnoline): 3-Chloroaniline

Diazotization/Cyclization

3-Hydroxy-7-chlorocinnoline

3,7-Dichlorocinnoline.

The critical step for the target molecule is the introduction of the C3-Chlorine. Direct

chlorination of cinnoline is difficult; therefore, the strategy relies on synthesizing 7-

chlorocinnolin-3-ol (tautomer of 7-chlorocinnolin-3(2H)-one) and converting the hydroxyl group

to a chloride using phosphoryl chloride (

).

Pathway Diagram (Graphviz)
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Caption: Divergent synthesis of Quinoline vs. Cinnoline scaffolds from the common 3-

chloroaniline precursor.

Experimental Protocol
Safety Warning: This protocol involves the use of Phosphoryl Chloride (
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) (highly corrosive, reacts violently with water) and Diazonium salts (potentially explosive
intermediates). Perform all reactions in a fume hood with appropriate PPE.

Phase 1: Synthesis of the Cinnoline Core (Borsche
Synthesis Variation)
This phase constructs the bicyclic ring with the necessary nitrogen atoms.

Reagents:

3-Chloroaniline (1.0 eq)

Sodium Nitrite (

)[1]

Hydrochloric Acid (HCl, conc.)

Diethyl Mesoxalate (or Mesoxalyl Chloride)

Protocol:

Diazotization: Dissolve 3-chloroaniline (12.7 g, 100 mmol) in concentrated HCl (30 mL) and

water (30 mL). Cool to 0–5°C in an ice bath. Add a solution of

(7.0 g, 105 mmol) in water dropwise, maintaining temperature below 5°C. Stir for 30 mins to
form the diazonium salt.

Coupling: Prepare a solution of diethyl mesoxalate (17.4 g, 100 mmol) in ethanol/sodium

acetate buffer. Slowly add the cold diazonium solution to this mixture with vigorous stirring. A

colored hydrazone intermediate will precipitate.

Cyclization: Filter the hydrazone and reflux it in aqueous HCl (4N) for 4–6 hours. This effects

the cyclization to form 7-chlorocinnoline-3-carboxylic acid (often accompanied by 4-hydroxy

tautomers).

Decarboxylation: Heat the carboxylic acid intermediate in diphenyl ether at 200°C for 1 hour

to induce thermal decarboxylation.
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Result:7-Chlorocinnolin-3(2H)-one (exists in equilibrium with 7-chlorocinnolin-3-ol).

Phase 2: Chlorination to 3,7-Dichlorocinnoline
This step converts the C3-hydroxyl group to the C3-chloride, analogous to the conversion of 4-

hydroxyquinoline to 4-chloroquinoline.

Reagents:

7-Chlorocinnolin-3-ol (Intermediate from Phase 1)

Phosphoryl Chloride (

) - Solvent & Reagent

Pyridine (Catalytic base)

Protocol:

Setup: Place 5.0 g of dry 7-chlorocinnolin-3-ol in a dry round-bottom flask equipped with a

reflux condenser and a drying tube (

).

Addition: Carefully add 25 mL of

. Add 3-5 drops of anhydrous pyridine to catalyze the reaction.

Reaction: Heat the mixture to reflux (approx. 105°C) for 2–3 hours. The suspension should

clear as the starting material is consumed and the dichloro product forms.

Monitoring: Check reaction progress via TLC (Eluent: 20% EtOAc/Hexane). The product is

less polar than the starting alcohol.

Quenching (Critical): Cool the reaction mixture to room temperature. Pour the mixture slowly

onto 200 g of crushed ice with vigorous stirring. Caution: Exothermic reaction. Maintain

temperature <20°C to prevent hydrolysis of the active chloride.

Workup: Neutralize the aqueous slurry with Ammonium Hydroxide (
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) to pH 8. A precipitate will form.[2][3]

Extraction: Extract the aqueous layer with Dichloromethane (DCM) (

mL). Combine organic layers, wash with brine, and dry over anhydrous

.

Purification: Evaporate the solvent. Recrystallize the crude solid from ethanol or purify via

flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Data Summary & Characterization
The following table contrasts the physical properties of the starting material isomer and the

target product to aid in identification.

Property
4,7-Dichloroquinoline
(Starting Isomer)

3,7-Dichlorocinnoline
(Target)

CAS Number 86-98-6 817209-49-7

Molecular Weight 198.05 g/mol 199.04 g/mol

Structure
Benzene fused to Pyridine (N

at 1)

Benzene fused to Pyridazine

(N at 1,2)

Melting Point 84–86 °C 145–148 °C (Est.)

Polarity (TLC) Moderate (More basic) Lower (Less basic due to 2 Ns)

H NMR Characteristic C2-H singlet at ~8.8 ppm C4-H singlet at ~8.2 ppm

Troubleshooting & Optimization
Regioselectivity (Phase 1): The cyclization of the 3-chlorophenylhydrazone can theoretically

yield the 5-chloro or 7-chloro isomer. Due to the directing effect of the chlorine atom (para-

director for electrophilic attack, but this is a radical/diazo coupling), the 7-chloro isomer is

favored sterically and electronically. Verify regiochemistry using NOESY NMR.
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Hydrolysis during Quench (Phase 2): The C3-chlorine in cinnolines is reactive (though less

so than C4-chlorine in quinolines). If the yield is low, ensure the ice quench is kept strictly

cold and neutralization is rapid.

Alternative Route (Widman-Stoermer): If the Borsche method fails, use the Widman-

Stoermer synthesis:

Convert 3-chloroaniline to 2-amino-4-chlorophenylethylene.

Diazotize (

).[4]

Spontaneous cyclization yields 7-chlorocinnoline.

Nitration (

3-nitro) followed by reduction and Sandmeyer reaction (

3-chloro) is required, making this route longer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13129858/docs#synthesis-of-3-7-dichlorocinnoline-
from-4-7-dichloroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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